N-[(2-butyl-2H-tetrazol-5-yl)carbamothioyl]-3,4-dichlorobenzamide

• Molecular Formula: C13H14Cl2N6OS
• Molecular Weight: 373.3 g/mol
• IUPAC Name: N-[(2-butyltetrazol-5-yl)carbamothioyl]-3,4-dichlorobenzamide
• InChI: InChI=1S/C13H14Cl2N6OS/c1-2-3-6-21-19-12(18-20-21)17-13(23)16-11(22)8-4-5-9(14)10(15)7-8/h4-5,7H,2-3,6H2,1H3,(H2,16,17,19,22,23)
• InChI Key: UKBKYFLNQGPZIZ-UHFFFAOYSA-N
• SMILES: CCCCN1N=C(N=N1)NC(=S)NC(=O)C2=CC(=C(C=C2)Cl)Cl

Description

N-[(2-butyl-2H-tetrazol-5-yl)carbamothioyl]-3,4-dichlorobenzamide, also known as BAY 41-8543, is a chemical compound that has been studied for its potential therapeutic applications. This compound belongs to the class of tetrazole-based drugs that have been shown to have various pharmacological properties.

Mechanism of Action

N-[(2-butyl-2H-tetrazol-5-yl)carbamothioyl]-3,4-dichlorobenzamide 41-8543 works by inhibiting the activity of soluble guanylate cyclase (sGC), which is an enzyme that converts guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP is a signaling molecule that regulates various physiological processes, such as smooth muscle relaxation, platelet aggregation, and neurotransmitter release. By inhibiting sGC, this compound 41-8543 increases the levels of cGMP, which leads to the relaxation of smooth muscle cells, vasodilation, and anti-inflammatory effects.
Biochemical and Physiological Effects
This compound 41-8543 has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of cGMP in various tissues, such as the brain, heart, and lungs. It has also been shown to reduce the levels of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). In addition, it has been shown to have anti-cancer properties by inhibiting the proliferation of cancer cells and inducing apoptosis.

Advantages and Limitations for Lab Experiments

N-[(2-butyl-2H-tetrazol-5-yl)carbamothioyl]-3,4-dichlorobenzamide 41-8543 has several advantages for lab experiments. It has high purity and stability, which makes it suitable for various assays and experiments. It is also water-soluble, which makes it easy to dissolve in various solvents. However, one limitation of this compound 41-8543 is that it is relatively expensive compared to other compounds.

Future Directions

There are several future directions for the study of N-[(2-butyl-2H-tetrazol-5-yl)carbamothioyl]-3,4-dichlorobenzamide 41-8543. One potential direction is the development of new analogs with improved pharmacological properties. Another direction is the investigation of the potential use of this compound 41-8543 in the treatment of other diseases, such as diabetes and neurodegenerative diseases. Furthermore, the elucidation of the molecular mechanisms underlying the anti-inflammatory and anti-cancer effects of this compound 41-8543 could lead to the development of new therapeutic strategies.

Synthesis Methods

The synthesis of N-[(2-butyl-2H-tetrazol-5-yl)carbamothioyl]-3,4-dichlorobenzamide 41-8543 involves the reaction of 3,4-dichlorobenzoyl chloride with 2-butyl-2H-tetrazol-5-ylthiourea in the presence of a base. The reaction yields this compound 41-8543 as a white solid with a purity of over 99%.

Scientific Research Applications

N-[(2-butyl-2H-tetrazol-5-yl)carbamothioyl]-3,4-dichlorobenzamide 41-8543 has been studied for its potential therapeutic applications in various diseases. It has been shown to have neuroprotective, anti-inflammatory, and anti-cancer properties. In addition, it has been studied for its potential use in the treatment of cardiovascular diseases, such as hypertension and stroke.